molecular formula C11H14N4O2 B8287430 1,3-Bis(2-cyanoethyl)-4,4-dimethyl-2,5-dioxoimidazolidine

1,3-Bis(2-cyanoethyl)-4,4-dimethyl-2,5-dioxoimidazolidine

Cat. No.: B8287430
M. Wt: 234.25 g/mol
InChI Key: KRCXCJUMIUAVKJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,3-Bis(2-cyanoethyl)-4,4-dimethyl-2,5-dioxoimidazolidine is a useful research compound. Its molecular formula is C11H14N4O2 and its molecular weight is 234.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H14N4O2

Molecular Weight

234.25 g/mol

IUPAC Name

3-[3-(2-cyanoethyl)-4,4-dimethyl-2,5-dioxoimidazolidin-1-yl]propanenitrile

InChI

InChI=1S/C11H14N4O2/c1-11(2)9(16)14(7-3-5-12)10(17)15(11)8-4-6-13/h3-4,7-8H2,1-2H3

InChI Key

KRCXCJUMIUAVKJ-UHFFFAOYSA-N

Canonical SMILES

CC1(C(=O)N(C(=O)N1CCC#N)CCC#N)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A diamine containing the hydantoin ring is 1,3-bis-(3-aminopropyl)-5,5-dimethylhydantoin which may be prepared as described by Sato, Nippon Kaguku Zasshi, 83, 318-23 (1962). 5-5-dimethylhydantoin is reacted with acrylonitrile yielding 1,3-bis (2-cyanoethyl)-5,5-dimethylhydantoin which is further reacted with hydrogen gas in the presence of Raney nickel to yield 1,3-bis-(3-aminopropyl)-5,5-dimethylhydantoin. This compound is available semi-commercially from Glyco, Inc. as Dantomin DAP.
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